2-Cyclohexylmethyl-5-methyl-2H-pyrazol-3-ylamine

• IUPAC Name: 2-(cyclohexylmethyl)-5-methylpyrazol-3-amine
• InChI: InChI=1S/C11H19N3/c1-9-7-11(12)14(13-9)8-10-5-3-2-4-6-10/h7,10H,2-6,8,12H2,1H3
• InChI Key: SOMBQJZNVNRUNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N)CC2CCCCC2
• Molecular Formula: C11H19N3
• DSSTOX Substance ID: DTXSID80390037
• Molecular Weight: 193.29 g/mol
• CAS RN: 957507-55-0

Description

2-Cyclohexylmethyl-5-methyl-2H-pyrazol-3-ylamine (CMP) is a heterocyclic amine compound with a wide range of applications in the scientific research field. It is a colorless solid that is soluble in organic solvents and has been studied for its potential use in the synthesis of various compounds. CMP has been found to be useful in the synthesis of pharmaceuticals, agrochemicals, and other small molecules. It has also been investigated for its biochemical and physiological effects, as well as its mechanisms of action.

Scientific Research Applications

Synthesis and Chemical Characterization

The synthesis and physical chemical characterization of heteroleptic mononuclear cyclometalated bis(phenylpyridine)iridium(III) complexes have been extensively studied. Such research has explored the use of tetrazolate chelate ligands, highlighting how the nature of these ligands can significantly influence the redox and emission properties of iridium(III) complexes. This has implications for the development of materials with potential applications in organic light-emitting devices and biological labeling, demonstrating the versatility of such compounds in electronic property tuning and the construction of polymetallic architectures (Stagni et al., 2008).

Catalysis and Organic Synthesis

Innovative methods in organic synthesis using NH4H2PO4/Al2O3 as a catalyst for the preparation of 2-amino-3-cyano-4-aryl-7,7-dimethyl-5,6,7,8-tetrahydrobenzo[b]pyrans and 6-amino-5-cyano-4-aryl-1,4-dihydropyrano[2,3-c]pyrazoles have been developed. This process is noted for its simplicity, efficiency, and environmental friendliness, offering a heterogeneous system with easy workup and good yields, showcasing the potential of such approaches in synthesizing bioactive compounds (Maleki & Ashrafi, 2014).

Coordination Chemistry and Material Science

The research into coordination chemistry has yielded interesting findings, such as the synthesis of mononuclear complexes with unique geometries and the potential for applications in material science. For instance, the synthesis and structural characterization of tetrahedral zinc(II) and trigonal bipyramidal cadmium(II) complexes containing N′-cyclohexyl substituted N,N-bispyrazolyl ligand have been explored. These complexes demonstrate potential for catalytic activity, specifically in the polymerization of methyl methacrylate, opening avenues for the development of new materials (Choi et al., 2015).

Pharmaceutical and Medicinal Chemistry

The synthesis and evaluation of new heterocyclic compounds derived from cyclohexan-1,3-dione with anti-proliferative activities have been conducted. This research provides a foundation for the development of compounds with potential therapeutic applications, demonstrating the role of 2-Cyclohexylmethyl-5-methyl-2H-pyrazol-3-ylamine derivatives in drug discovery and development. The ability to synthesize and modify these compounds offers valuable insights into their potential medicinal and pharmaceutical applications (Mohareb et al., 2021).